Cas no 2228201-29-2 (1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-amine
• CAS No: 2228201-29-2
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 6301823
• PubChem ID: 165761977
• Update Time: 2025-06-13

1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-amine
• 1-[1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropyl]ethan-1-amine
• EN300-1787470
• 2228201-29-2

• Inchi： 1S/C8H14N4/c1-6(9)8(3-4-8)7-5-12(2)11-10-7/h5-6H,3-4,9H2,1-2H3
• InChI Key： JEHDKCYEXUVHPT-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2=CN(C)N=N2)CC1

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-amine

Recent Advances in the Study of 1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-amine (CAS: 2228201-29-2)

The compound 1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-amine (CAS: 2228201-29-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of 1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-amine as a versatile scaffold for the development of novel bioactive molecules. Its structure, featuring a cyclopropyl ring and a 1,2,3-triazole moiety, offers a unique combination of rigidity and functional group diversity, making it an attractive candidate for medicinal chemistry applications. Researchers have explored its potential as a building block for the synthesis of small-molecule inhibitors targeting various enzymes and receptors.

One of the key findings from recent research is the compound's ability to modulate specific biological pathways. For instance, studies have demonstrated its inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. The compound's mechanism of action appears to involve selective binding to the ATP-binding site of these kinases, thereby disrupting their catalytic activity. This has led to increased interest in its potential as a lead compound for the development of new anti-inflammatory and anti-cancer agents.

In addition to its kinase inhibitory properties, 1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-amine has also been investigated for its potential in central nervous system (CNS) drug discovery. Preliminary studies suggest that the compound may interact with neurotransmitter receptors, although the exact targets and mechanisms remain under investigation. These findings open up new avenues for the development of therapeutics for neurological and psychiatric disorders.

The synthesis of 1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-amine has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable routes to this compound, facilitating its broader use in medicinal chemistry campaigns. Notably, the use of click chemistry approaches has been particularly successful in the construction of the triazole ring, offering high yields and excellent regioselectivity.

Looking ahead, further research is needed to fully elucidate the pharmacological profile of 1-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropylethan-1-amine. This includes detailed structure-activity relationship (SAR) studies to optimize its biological activity and pharmacokinetic properties. Additionally, in vivo studies will be crucial to assess its therapeutic potential and safety profile. The compound's unique structural features and promising preliminary data make it a compelling candidate for continued investigation in the field of chemical biology and drug discovery.